Cas no 1486751-27-2 (2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole
• CAS No: 1486751-27-2
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5310503
• Update Time: 2025-05-20

2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C11H14ClN3/c12-10-1-2-11(14-5-10)15-6-8-3-13-4-9(8)7-15/h1-2,5,8-9,13H,3-4,6-7H2
• InChI Key： VQXWIBHAPWHNAM-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Cl)C=C2)CC2CNCC2C1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.8±42.0 °C(Predicted)
• pka: 10.54±0.20(Predicted)

Additional information on 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole

Comprehensive Overview of 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 1486751-27-2)

The compound 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 1486751-27-2) is a heterocyclic organic molecule featuring a fused pyrrolo-pyrrole scaffold substituted with a chloropyridine moiety. This structural complexity renders it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting central nervous system (CNS) disorders and enzyme modulation. Its unique bicyclic pyrrolidine framework enhances binding affinity to biological targets, making it a hotspot for drug discovery.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole. Researchers frequently search for "pyrrolopyrrole derivatives in medicinal chemistry" or "CAS 1486751-27-2 applications," reflecting its relevance in high-throughput screening and fragment-based drug design. The chloropyridine group further contributes to its metabolic stability, a critical factor in optimizing oral bioavailability—a key concern in modern pharmacology.

From a synthetic perspective, this compound exemplifies advancements in cascade cyclization reactions and transition-metal catalysis. Its octahydropyrrolo[3,4-c]pyrrole core is synthesized via innovative methods such as intramolecular reductive amination, a topic gaining traction in organic chemistry forums. Laboratories often query "synthetic routes to pyrrolo[3,4-c]pyrroles" or "1486751-27-2 suppliers," underscoring its demand for custom synthesis and scale-up processes.

Beyond pharmaceuticals, 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole has potential in material science, particularly in designing organic semiconductors due to its electron-rich nitrogen heterocycles. This aligns with the surge in searches for "heterocyclic compounds for OLEDs" and "nitrogen-doped polycyclic architectures." Its rigid bicyclic structure may also serve as a template for molecular machines—an emerging field in nanotechnology.

Quality control and analytical characterization of CAS No. 1486751-27-2 rely on techniques like HPLC-MS and NMR spectroscopy, with researchers emphasizing "purity standards for pyrrolopyrrole derivatives." Regulatory compliance, including REACH and ICH guidelines, further drives discussions on its safe handling and storage—a frequent query among industrial users.

In summary, 2-(5-Chloro-2-pyridinyl)octahydropyrrolo[3,4-c]pyrrole bridges multiple disciplines, from drug development to advanced materials. Its versatility and synthetic accessibility position it as a cornerstone in contemporary chemical research, addressing both academic curiosities and industrial needs.